Cas no 29800-45-1 (Spiro[3.5]nonan-1-one)

• Product Name: Spiro[3.5]nonan-1-one
• CAS No: 29800-45-1
• MF: C₉H₁₄O
• MW: 138.206862926483
• MDL: MFCD24386783
• CID: 1439551
• PubChem ID: 557036
• Update Time: 2025-06-28

Spiro[3.5]nonan-1-one Chemical and Physical Properties

Names and Identifiers

• Spiro[3.5]nonan-1-one
• spiro[3.5]nonan-3-one
• BS-42982
• DTXSID50339574
• CS-0067423
• EN300-170278
• AKOS023808474
• SCHEMBL22470021
• spiro[3.5]nonan-1-on
• SY322291
• MFCD24386783
• VSVWEBBNJPKUNO-UHFFFAOYSA-N
• 29800-45-1
• F2167-4443

• MDL： MFCD24386783
• Inchi： 1S/C9H14O/c10-8-4-7-9(8)5-2-1-3-6-9/h1-7H2
• InChI Key： VSVWEBBNJPKUNO-UHFFFAOYSA-N
• SMILES： O=C1CCC21CCCCC2

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Spiro[3.5]nonan-1-one

Spiro[3.5]nonan-1-one (CAS No. 29800-45-1): A Comprehensive Overview

Spiro[3.5]nonan-1-one (CAS No. 29800-45-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This spirocyclic ketone is characterized by its distinctive spiro structure, which consists of a nine-membered ring with a ketone functional group. The compound's unique architecture endows it with a range of interesting properties and potential applications, making it a subject of ongoing research and development.

The spirocyclic structure of Spiro[3.5]nonan-1-one is particularly noteworthy due to its inherent rigidity and conformational stability. These features are crucial in various chemical reactions and biological processes, where the spatial arrangement of atoms can significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of spirocyclic compounds in drug design, particularly in the development of novel therapeutic agents with improved pharmacokinetic properties.

In the realm of organic synthesis, Spiro[3.5]nonan-1-one serves as a valuable building block for the construction of complex molecules. Its ketone functionality can be readily modified through various chemical transformations, such as reduction to an alcohol, acylation, or alkylation reactions. These modifications can lead to the synthesis of a wide array of derivatives with diverse functional groups, expanding the compound's utility in both academic and industrial settings.

One of the key areas where Spiro[3.5]nonan-1-one has shown promise is in pharmaceutical research. The compound's unique structure has been explored for its potential as a scaffold for drug discovery. For instance, recent studies have demonstrated that certain derivatives of Spiro[3.5]nonan-1-one exhibit potent anti-inflammatory and anti-cancer activities. These findings have opened new avenues for the development of novel therapeutic agents targeting specific biological pathways.

Beyond its pharmaceutical applications, Spiro[3.5]nonan-1-one has also found use in materials science. The compound's rigidity and thermal stability make it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have utilized Spiro[3.5]nonan-1-one as a monomer in the preparation of polymers with enhanced mechanical strength and thermal resistance. These materials have potential applications in various industries, including electronics, automotive, and aerospace.

The synthesis of Spiro[3.5]nonan-1-one has been extensively studied, with several efficient routes being reported in the literature. One common approach involves the intramolecular aldol condensation of an appropriate diketone precursor followed by dehydration to form the spirocyclic ketone. Advances in catalytic methods have further improved the yield and selectivity of these reactions, making large-scale production more feasible.

In addition to its synthetic accessibility, the safety profile of Spiro[3.5]nonan-1-one is an important consideration for its practical applications. Toxicological studies have shown that the compound exhibits low toxicity and good biocompatibility, which are essential attributes for pharmaceutical and biomedical applications.

The ongoing research on Spiro[3.5]nonan-1-one continues to uncover new insights into its properties and potential uses. For instance, recent computational studies have provided detailed insights into the electronic structure and reactivity patterns of this compound, guiding experimental efforts towards more targeted modifications and optimizations.

In conclusion, Spiro[3.5]nonan-1-one (CAS No. 29800-45-1) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique spirocyclic structure and versatile reactivity make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new and exciting applications for this compound will emerge, contributing to advancements in multiple scientific disciplines.